Cas no 1007317-54-5 (3-methyl-4-(1H-1,2,4-triazol-1-yl)benzaldehyde)

• Product Name: 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzaldehyde
• CAS No: 1007317-54-5
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD16686148
• CID: 4558922
• PubChem ID: 54595859
• Update Time: 2025-10-28

3-methyl-4-(1H-1,2,4-triazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzaldehyde
• Benzaldehyde, 3-methyl-4-(1H-1,2,4-triazol-1-yl)-

• MDL： MFCD16686148
• Inchi： 1S/C10H9N3O/c1-8-4-9(5-14)2-3-10(8)13-7-11-6-12-13/h2-7H,1H3
• InChI Key： OOZQBLQAOVWUGK-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(N2C=NC=N2)C(C)=C1

Computed Properties

• Exact Mass: 187.074562g/mol
• Monoisotopic Mass: 187.074562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.2g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzaldehyde

3-Methyl-4-(1H-1,2,4-Triazol-1-Yl)Benzaldehyde: A Comprehensive Overview

3-Methyl-4-(1H-1,2,4-triazol-1-yl)benzaldehyde, also known by its CAS number CAS 1007317-54-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a 3-methyl substituent and a 1H-1,2,4-triazole group. The presence of these functional groups imparts the compound with distinct chemical properties and reactivity.

The synthesis of 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzaldehyde involves a series of well-established organic reactions. Typically, the starting material is subjected to nucleophilic substitution or coupling reactions to introduce the triazole group. The methyl substitution is achieved through alkylation or acylation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact.

In terms of applications, 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzaldehyde has found extensive use in the pharmaceutical industry. Its ability to act as a ligand in metalloenzyme inhibitors has been extensively studied. For instance, researchers have reported its potential as an inhibitor of certain proteases involved in neurodegenerative diseases. This application underscores the importance of understanding the compound's interaction with biological systems.

The electronic properties of CAS 1007317-54-5 make it an attractive candidate for use in materials science. Its conjugated system allows for efficient electron delocalization, which is beneficial in applications such as organic electronics and optoelectronics. Recent studies have explored its use in dye-sensitized solar cells (DSSCs), where it serves as a sensitizer due to its strong absorption in the visible region.

The environmental impact of 3-methyl-substituted compounds has also been a topic of interest. Researchers have investigated the biodegradation pathways of this compound under various conditions. Findings suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. This information is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 3-methyl-benzaldehyde derivatives like CAS 1007317-54 are indispensable in modern chemistry. Their unique properties and diverse applications continue to drive research into their synthesis and utilization. As new discoveries emerge, this compound will undoubtedly play an even more significant role in advancing both scientific knowledge and industrial innovation.